Cas no 5245-66-9 (N-(4-phenyl-1,3-thiazol-2-yl)pyridine-4-carboxamide)

• Product Name: N-(4-phenyl-1,3-thiazol-2-yl)pyridine-4-carboxamide
• CAS No: 5245-66-9
• MF: C₁₅H₁₁N₃OS
• MW: 281.332341432571
• CID: 1577249
• PubChem ID: 790259
• Update Time: 2025-04-21

N-(4-phenyl-1,3-thiazol-2-yl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-phenyl-1,3-thiazol-2-yl)pyridine-4-carboxamide
• 4-pyridinecarboxamide, N-(4-phenyl-2-thiazolyl)-
• N-(4-Phenyl-1,3-thiazol-2-yl)isonicotinamide
• N-(4-Phenylthiazol-2-yl)isonicotinamide
• Cambridge id 5245669
• BIM-0015234.P001
• Z27772062
• AKOS000569765
• DTXSID30355050
• CHEMBL482012
• Oprea1_303023
• CBMicro_015073
• STK483947
• SCHEMBL17107144
• BDBM50255300
• Oprea1_553111
• 5245-66-9
• AG-690/34159039

• Inchi： 1S/C15H11N3OS/c19-14(12-6-8-16-9-7-12)18-15-17-13(10-20-15)11-4-2-1-3-5-11/h1-10H,(H,17,18,19)
• InChI Key： PUUUVNHZQJNJSV-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1NC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 281.06243
• Monoisotopic Mass: 281.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.342
• Refractive Index: 1.688
• PSA: 54.88